Cas no 2171198-89-1 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid)
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid
- EN300-1518388
- 2171198-89-1
- 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid
-
- Inchi: 1S/C28H28N2O5/c1-3-25(27(33)30(16-26(31)32)19-14-12-18(2)13-15-19)29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24-25H,3,16-17H2,1-2H3,(H,29,34)(H,31,32)/t25-/m0/s1
- InChI Key: FBFZOHZJQHEPBI-VWLOTQADSA-N
- SMILES: O(C(N[C@H](C(N(CC(=O)O)C1C=CC(C)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 95.9Ų
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518388-0.05g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1518388-0.1g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1518388-0.25g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1518388-0.5g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1518388-1.0g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1518388-2.5g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1518388-5.0g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1518388-10.0g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1518388-50mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1518388-100mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)butanamido]acetic acid |
2171198-89-1 | 100mg |
$2963.0 | 2023-09-27 |
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic Acid: A Comprehensive Overview
The compound with CAS No. 2171198-89-1, known as 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid, is a complex organic molecule with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a 4-methylphenyl substituent, and a butanamidoacetic acid backbone. The stereochemistry at the second carbon atom (denoted by the (S) configuration) plays a crucial role in determining its biological activity and selectivity.
Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The Fmoc moiety is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a butanamidoacetic acid chain. This design suggests that the molecule may be involved in peptide-based drug delivery systems or as a component in bioconjugate chemistry.
The presence of the 4-methylphenyl group introduces additional complexity to the molecule, potentially influencing its solubility, stability, and interaction with biological systems. Phenyl groups are often used in drug design to enhance hydrophobicity and improve membrane permeability. The methyl substitution at the para position of the phenyl ring may further modulate these properties, making the compound suitable for specific therapeutic applications.
Recent advancements in medicinal chemistry have emphasized the importance of stereochemistry in drug design. The (S) configuration at the second carbon atom in this compound suggests that it may exhibit enantioselective behavior, which is critical for targeting specific biological pathways or receptors. Stereoisomers often exhibit different pharmacokinetic profiles, and the development of compounds with defined stereochemistry is essential for optimizing therapeutic efficacy and minimizing adverse effects.
In terms of synthesis, this compound likely involves a multi-step process that includes peptide bond formation, protection/deprotection strategies, and stereochemical control. The use of Fmoc chemistry in peptide synthesis is well-documented, and similar principles may apply here. The synthesis pathway would need to ensure high yields and purity to meet the demands of preclinical and clinical studies.
From a biological standpoint, this compound may serve as a substrate or inhibitor in enzymatic reactions involving peptidases or proteases. The combination of an Fmoc group and a butanamidoacetic acid backbone could make it an ideal candidate for studying enzyme mechanisms or developing inhibitors for therapeutic purposes.
Moreover, the integration of advanced computational methods such as molecular docking and dynamics simulations has provided deeper insights into the interactions between this compound and its target proteins. These studies have enabled researchers to predict binding affinities, optimize molecular structures, and design more effective drugs.
In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid represents a sophisticated molecule with promising applications in drug discovery and development. Its unique structure, incorporating an Fmoc group, a 4-methylphenyl substituent, and stereochemically defined centers, positions it as a valuable tool in advancing our understanding of peptide-based therapeutics.
2171198-89-1 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)butanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)